Cas no 2680683-87-6 (tert-butyl N-(3-bromo-2-fluoro-6-formylphenyl)carbamate)

• Product Name: tert-butyl N-(3-bromo-2-fluoro-6-formylphenyl)carbamate
• CAS No: 2680683-87-6
• MF: C₁₂H₁₃BrFNO₃
• MW: 318.138926267624
• CID: 5631726
• PubChem ID: 165935453
• Update Time: 2025-05-20

tert-butyl N-(3-bromo-2-fluoro-6-formylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-bromo-2-fluoro-6-formylphenyl)carbamate
• EN300-28293491
• 2680683-87-6

• Inchi： 1S/C12H13BrFNO3/c1-12(2,3)18-11(17)15-10-7(6-16)4-5-8(13)9(10)14/h4-6H,1-3H3,(H,15,17)
• InChI Key： HOKOREMEALOCRE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C=O)=C(C=1F)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 317.00628g/mol
• Monoisotopic Mass: 317.00628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(3-bromo-2-fluoro-6-formylphenyl)carbamate

tert-butyl N-(3-bromo-2-fluoro-6-formylphenyl)carbamate: A Comprehensive Overview

tert-butyl N-(3-bromo-2-fluoro-6-formylphenyl)carbamate, also known by its CAS number 2680683-87-6, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a tert-butyl group attached to a carbamate moiety, further substituted with a bromine and fluorine atom on a phenyl ring. The presence of these substituents imparts distinctive electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of tert-butyl N-(3-bromo-2-fluoro-6-formylphenyl)carbamate involves a series of carefully designed multi-step reactions. Recent advancements in catalytic methodologies have enabled the efficient construction of this compound, leveraging the principles of green chemistry to minimize environmental impact. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate key transformations, including cross-coupling reactions and nucleophilic substitutions. These innovations have not only improved the yield but also enhanced the purity of the final product, making it more suitable for high-end applications.

One of the most promising areas of application for tert-butyl N-(3-bromo-2-fluoro-6-formylphenyl)carbamate is in drug discovery. The compound's structure allows for significant structural diversity, enabling it to serve as a versatile building block in the design of bioactive molecules. Recent studies have demonstrated its potential as a lead compound in anti-cancer drug development. The bromine and fluorine substituents on the phenyl ring contribute to its ability to modulate key cellular pathways, such as those involving tyrosine kinases and histone deacetylases. This makes it an attractive candidate for further preclinical evaluation.

In addition to its pharmaceutical applications, tert-butyl N-(3-bromo-2-fluoro-6-formylphenyl)carbamate has found utility in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics, particularly in the development of semiconducting polymers and thin-film transistors. Researchers have reported that incorporating this compound into polymer backbones can significantly enhance charge transport properties, leading to improved device performance. This has opened up new avenues for its application in flexible electronics and optoelectronic devices.

The latest research on tert-butyl N-(3-bromo-2-fluoro-6-formylphenyl)carbamate has also focused on its potential as a precursor for advanced materials with tailored functionalities. For instance, scientists have explored its use in the synthesis of stimuli-responsive polymers that can undergo reversible structural changes in response to external stimuli such as temperature or pH. These materials hold great promise for applications in drug delivery systems and smart textiles.

In conclusion, tert-butyl N-(3-bromo-2-fluoro-6-formylphenyl)carbamate, with its CAS number 2680683-87-6, represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping the future of chemistry and materials science.